Cas no 897671-42-0 (N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine)

• Product Name: N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine
• CAS No: 897671-42-0
• MF: C₅₂H₃₈N₂
• MW: 690.871532917023
• CID: 4740474
• PubChem ID: 58661030
• Update Time: 2026-02-25

N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine Chemical and Physical Properties

Names and Identifiers

• N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine
• N4,N4-Di([1,1'-biphenyl]-4-yl)-N4'-(naphthalen-1-yl)-N4'-phenyl-[1,1'-biphenyl]-4,4'-diamine
• N4 ,N4 -Di(biphenyl-4-yl)-N4'-(naphthalen-1-yl)-N4'-
• phenyl-biphenyl-4,4'-diamine
• SCHEMBL804825
• N4,N4-bis({[1,1'-biphenyl]-4-yl})-N4'-(naphthalen-1-yl)-N4'-phenyl-[1,1'-biphenyl]-4,4'-diamine
• MFCD29924830
• HS-8115
• G70759
• 897671-42-0
• N4,N4-DI(biphenyl-4-YL)-N4'-(naphthalen-1-YL)-N4'-phenyl-biphenyl-4,4'-diamine

• Inchi： 1S/C52H38N2/c1-4-13-39(14-5-1)41-23-31-47(32-24-41)53(48-33-25-42(26-34-48)40-15-6-2-7-16-40)49-35-27-43(28-36-49)44-29-37-50(38-30-44)54(46-19-8-3-9-20-46)52-22-12-18-45-17-10-11-21-51(45)52/h1-38H
• InChI Key： SPRHUSPHXCJHEL-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 690.303499221g/mol
• Monoisotopic Mass: 690.303499221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 9
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 6.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine

N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine (CAS No. 897671-42-0): An Overview of a Versatile Organic Compound

N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine (CAS No. 897671-42-0) is a complex organic compound that has garnered significant attention in the fields of materials science, organic chemistry, and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzidine and exhibits unique properties that make it a valuable component in various applications, including organic electronics and drug development.

The molecular structure of N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine consists of multiple aromatic rings, which contribute to its stability and electronic properties. The biphenyl and naphthalene moieties enhance the compound's conjugation, leading to improved charge transport characteristics. These features make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent studies have explored the potential of N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine in the development of novel materials for organic electronics. For instance, a 2023 study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a hole transport material in OLEDs, significantly improving device efficiency and stability. The researchers found that the compound's high thermal stability and excellent film-forming properties make it an ideal choice for high-performance OLED applications.

In addition to its applications in materials science, N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine has also shown promise in pharmaceutical research. The compound's unique chemical structure and biological activity have led to its investigation as a potential therapeutic agent. A 2022 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for the treatment of inflammatory diseases.

The synthesis of N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine typically involves multi-step reactions, including coupling reactions and functional group modifications. The complexity of its synthesis process has driven researchers to develop more efficient and scalable methods. A recent breakthrough in this area was reported by a team at the University of California, Berkeley, who developed a novel catalytic approach that significantly reduces the number of steps required for synthesis while maintaining high yields and purity.

The physical properties of N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine are also noteworthy. It is a solid at room temperature with a melting point ranging from 250°C to 260°C. Its solubility in common organic solvents such as dichloromethane and toluene makes it easy to handle and process in various applications. The compound's high thermal stability ensures that it can withstand harsh conditions without degradation, making it suitable for use in high-performance devices.

In conclusion, N,N-Bis(biphenyl-4-yl)-N'-(naphthalene-1-yl)-N'-phenylbenzidine (CAS No. 897671-42-0) is a versatile organic compound with a wide range of applications in materials science and pharmaceutical research. Its unique molecular structure and properties make it an attractive candidate for the development of advanced materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.